Cas no 1437794-72-3 (Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate)

• Product Name: Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate
• CAS No: 1437794-72-3
• MF: C₁₃H₁₅BrN₂O₂
• MW: 311.174402475357
• CID: 3044424
• Update Time: 2025-10-18

Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate
• methyl 7-bromo-2-methyl-1-propyl-1H-benzo[d]imidazole-5-carboxylate
• 1H-Benzimidazole-5-carboxylic acid, 7-bromo-2-methyl-1-propyl-, methyl ester

• Inchi： 1S/C13H15BrN2O2/c1-4-5-16-8(2)15-11-7-9(13(17)18-3)6-10(14)12(11)16/h6-7H,4-5H2,1-3H3
• InChI Key： MORMGQZVHMJJQI-UHFFFAOYSA-N
• SMILES： C1(C)N(CCC)C2=C(Br)C=C(C(OC)=O)C=C2N=1

Additional information on Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate

Professional Introduction to Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate (CAS No. 1437794-72-3)

Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate, identified by its CAS number 1437794-72-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodiazole class, a well-documented group of heterocyclic aromatic compounds known for their diverse biological activities. The structural features of Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate, particularly the presence of bromine and methyl substituents, contribute to its unique chemical properties and potential applications in drug development.

The benzodiazole core structure is renowned for its role in the synthesis of anxiolytic, sedative, and anticonvulsant agents. The modifications introduced in Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate, such as the bromo and propyl groups, are strategically designed to enhance its pharmacological profile. These modifications can influence the compound's solubility, metabolic stability, and binding affinity to biological targets, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel benzodiazole derivatives with greater accuracy. Studies have shown that the bromine substituent in Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate can enhance its interaction with specific binding sites on enzymes and receptors. This has opened up new avenues for developing more effective therapeutic agents with improved selectivity and reduced side effects.

In addition to its potential as a pharmacophore, Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate has been explored in synthetic chemistry as a building block for more complex molecules. Its versatile structure allows for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility makes it an indispensable tool for chemists working on drug discovery and development.

The pharmaceutical industry has been increasingly interested in developing new benzodiazole derivatives due to the growing demand for treatments targeting neurological disorders. Research has indicated that modifications in the benzodiazole core can lead to compounds with enhanced efficacy and reduced dependence risks. Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate, with its unique structural features, is being evaluated as a potential lead compound for such applications.

One of the most compelling aspects of studying compounds like Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate is the opportunity to understand the relationship between molecular structure and biological activity. Advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have allowed researchers to elucidate the mechanisms by which these compounds interact with biological systems. This detailed understanding is crucial for optimizing drug candidates and ensuring their safety and efficacy.

The synthesis of Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed innovative synthetic pathways that improve yield and purity while minimizing waste. These advancements align with the broader goals of green chemistry, emphasizing sustainable practices in drug manufacturing.

Evaluation of Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate in preclinical studies has provided valuable insights into its pharmacokinetic properties. These studies help determine how the compound is absorbed, distributed, metabolized, and excreted by the body. Such information is essential for designing clinical trials and predicting potential therapeutic outcomes.

The future of benzodiazole derivatives like Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate looks promising as research continues to uncover new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. The development of novel synthetic methods and computational tools will further enhance our ability to design and optimize these compounds for therapeutic use.

In conclusion, Methyl 7-bromo-2-methyl-1-propyl-1,3-benzodiazole-5-carboxylate (CAS No. 1437794-72) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling subject of study for researchers worldwide. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in shaping the future of medicine.